molecular formula C11H18O2 B15264853 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde

1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde

Cat. No.: B15264853
M. Wt: 182.26 g/mol
InChI Key: JDYMUXZHSBUSCH-UHFFFAOYSA-N
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Description

1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde is a cyclopropane-carbaldehyde derivative featuring a 3-methoxycyclohexyl substituent. This compound combines the strained cyclopropane ring with an aldehyde functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Properties

Molecular Formula

C11H18O2

Molecular Weight

182.26 g/mol

IUPAC Name

1-(3-methoxycyclohexyl)cyclopropane-1-carbaldehyde

InChI

InChI=1S/C11H18O2/c1-13-10-4-2-3-9(7-10)11(8-12)5-6-11/h8-10H,2-7H2,1H3

InChI Key

JDYMUXZHSBUSCH-UHFFFAOYSA-N

Canonical SMILES

COC1CCCC(C1)C2(CC2)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of a suitable cyclohexane derivative followed by the introduction of the methoxy and aldehyde groups. One common method involves the reaction of 3-methoxycyclohexanone with diazomethane to form the cyclopropane ring. The resulting compound is then subjected to oxidation to introduce the aldehyde group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and crystallization to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

    Reduction: The aldehyde group can be reduced to form an alcohol.

    Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

    Substitution: Reagents such as halogens (e.g., bromine) and nucleophiles (e.g., amines) can be used for substitution reactions.

Major Products Formed

    Oxidation: 1-(3-Methoxycyclohexyl)cyclopropane-1-carboxylic acid.

    Reduction: 1-(3-Methoxycyclohexyl)cyclopropane-1-methanol.

    Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The methoxy group may also influence the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Key Observations:

Molecular Weight : The target compound’s larger substituent results in a higher molecular weight compared to alkyl analogs (e.g., 1-(propan-2-yl)...) .

Physical State : Cyclohexyl and naphthyl derivatives tend to be solids, while alkyl-substituted analogs are liquids, reflecting differences in intermolecular forces .

Synthesis Yields : Carboxylate derivatives (e.g., 1-(3-methoxyphenyl)...carboxylate) exhibit high yields (87%), suggesting that electron-withdrawing groups may stabilize intermediates .

Biological Activity

1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde is a compound of interest due to its potential biological activities. Understanding its biological activity is crucial for evaluating its applicability in pharmaceutical and therapeutic contexts. This article reviews the synthesis, biological evaluation, and potential applications of this compound, synthesizing data from diverse sources.

Synthesis of 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde

The synthesis of 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde typically involves several steps, including cyclopropanation reactions and subsequent functional group modifications. While specific synthesis methods for this compound are not extensively documented, related compounds have been synthesized using similar methodologies, showcasing the versatility of cyclopropane derivatives in medicinal chemistry.

General Synthetic Pathway

  • Formation of Cyclopropane Ring : Utilizing cyclopropanation reactions involving alkenes or alkynes.
  • Functionalization : Introduction of the carbaldehyde group via oxidation or carbonylation processes.
  • Substitution Reactions : Modification to introduce the methoxy group at the 3-position of the cyclohexane ring.

Antimicrobial Properties

Research indicates that various cyclopropane derivatives exhibit antimicrobial properties. For instance, compounds with similar structures have demonstrated significant activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds often range from 6.3 µg/mL to 50 µg/mL against various strains, suggesting that 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde may exhibit comparable activity if tested.

Cytotoxicity

Cytotoxicity assays reveal that many cyclopropane derivatives can inhibit cell proliferation in cancer cell lines. For example, certain derivatives have shown effective inhibition on U937 human myeloid leukemia cells without significant cytotoxicity to normal cells. This indicates a potential for selective targeting in cancer therapy.

Structure-Activity Relationship (SAR)

The biological activity of 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde can be influenced by its structural components:

  • Cyclopropane Ring : Provides strain that may enhance reactivity.
  • Methoxy Group : May improve solubility and bioavailability.
  • Aldehyde Functionality : Could facilitate interactions with biological targets.

Study on Antimicrobial Activity

In a recent study, various substituted cyclopropanes were evaluated for their antimicrobial properties against common pathogens. The results indicated that compounds with methoxy substitutions exhibited enhanced activity compared to their unsubstituted counterparts. This suggests that 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde could be investigated further for its potential as an antimicrobial agent.

Cytotoxicity Assessment

Another investigation assessed the cytotoxic effects of cyclopropane derivatives on different cancer cell lines. Compounds structurally related to 1-(3-Methoxycyclohexyl)cyclopropane-1-carbaldehyde showed promising results, with some achieving IC50 values below 10 µM against specific cancer types, indicating a need for further exploration into this compound's therapeutic efficacy.

Data Summary

Activity Type MIC (µg/mL) IC50 (µM) Target
Antimicrobial6.3 - 50N/AStaphylococcus aureus
CytotoxicityN/A<10U937 leukemia cells

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